Cas no 2680562-00-7 (2-{(prop-2-en-1-yloxy)carbonylamino}-2-(1,2-thiazol-5-yl)acetic acid)
2-{(prop-2-en-1-yloxy)carbonylamino}-2-(1,2-thiazol-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(1,2-thiazol-5-yl)acetic acid
- EN300-28277407
- 2680562-00-7
- 2-{(prop-2-en-1-yloxy)carbonylamino}-2-(1,2-thiazol-5-yl)acetic acid
-
- Inchi: 1S/C9H10N2O4S/c1-2-5-15-9(14)11-7(8(12)13)6-3-4-10-16-6/h2-4,7H,1,5H2,(H,11,14)(H,12,13)
- InChI Key: QPPLZOYADGWQQD-UHFFFAOYSA-N
- SMILES: S1C(=CC=N1)C(C(=O)O)NC(=O)OCC=C
Computed Properties
- Exact Mass: 242.03612798g/mol
- Monoisotopic Mass: 242.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 117Ų
2-{(prop-2-en-1-yloxy)carbonylamino}-2-(1,2-thiazol-5-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28277407-1g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(1,2-thiazol-5-yl)acetic acid |
2680562-00-7 | 1g |
$1343.0 | 2023-09-09 | ||
| Enamine | EN300-28277407-5g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(1,2-thiazol-5-yl)acetic acid |
2680562-00-7 | 5g |
$3894.0 | 2023-09-09 | ||
| Enamine | EN300-28277407-10g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(1,2-thiazol-5-yl)acetic acid |
2680562-00-7 | 10g |
$5774.0 | 2023-09-09 | ||
| Enamine | EN300-28277407-0.05g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(1,2-thiazol-5-yl)acetic acid |
2680562-00-7 | 95.0% | 0.05g |
$1129.0 | 2025-03-19 | |
| Enamine | EN300-28277407-0.1g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(1,2-thiazol-5-yl)acetic acid |
2680562-00-7 | 95.0% | 0.1g |
$1183.0 | 2025-03-19 | |
| Enamine | EN300-28277407-0.25g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(1,2-thiazol-5-yl)acetic acid |
2680562-00-7 | 95.0% | 0.25g |
$1235.0 | 2025-03-19 | |
| Enamine | EN300-28277407-0.5g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(1,2-thiazol-5-yl)acetic acid |
2680562-00-7 | 95.0% | 0.5g |
$1289.0 | 2025-03-19 | |
| Enamine | EN300-28277407-1.0g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(1,2-thiazol-5-yl)acetic acid |
2680562-00-7 | 95.0% | 1.0g |
$1343.0 | 2025-03-19 | |
| Enamine | EN300-28277407-2.5g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(1,2-thiazol-5-yl)acetic acid |
2680562-00-7 | 95.0% | 2.5g |
$2631.0 | 2025-03-19 | |
| Enamine | EN300-28277407-5.0g |
2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(1,2-thiazol-5-yl)acetic acid |
2680562-00-7 | 95.0% | 5.0g |
$3894.0 | 2025-03-19 |
2-{(prop-2-en-1-yloxy)carbonylamino}-2-(1,2-thiazol-5-yl)acetic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}-2-(1,2-thiazol-5-yl)acetic acid
Research Briefing on 2-{(prop-2-en-1-yloxy)carbonylamino}-2-(1,2-thiazol-5-yl)acetic acid (CAS: 2680562-00-7)
In recent years, the compound 2-{(prop-2-en-1-yloxy)carbonylamino}-2-(1,2-thiazol-5-yl)acetic acid (CAS: 2680562-00-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and acrylate functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.
The synthesis of 2-{(prop-2-en-1-yloxy)carbonylamino}-2-(1,2-thiazol-5-yl)acetic acid involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the protection of the amino group and subsequent acrylation. Advanced spectroscopic methods, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound, ensuring its suitability for further biological evaluation.
Mechanistic studies have revealed that this compound exhibits its biological activity through the modulation of key enzymatic pathways. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory response. Additionally, its thiazole moiety contributes to its antimicrobial properties by interfering with bacterial cell wall synthesis. These dual mechanisms make it a compelling candidate for the development of multi-target therapeutics.
In preclinical models, 2-{(prop-2-en-1-yloxy)carbonylamino}-2-(1,2-thiazol-5-yl)acetic acid has demonstrated efficacy in reducing inflammation and combating bacterial infections. Notably, its low cytotoxicity profile in mammalian cells suggests a favorable safety margin for potential clinical use. However, further pharmacokinetic and toxicological studies are required to fully assess its therapeutic potential and optimize dosing regimens.
Looking ahead, researchers are exploring the derivatization of this compound to enhance its bioavailability and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this molecule through the drug development pipeline. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of optimal derivatives for specific therapeutic indications.
In conclusion, 2-{(prop-2-en-1-yloxy)carbonylamino}-2-(1,2-thiazol-5-yl)acetic acid represents a promising scaffold for the development of novel anti-inflammatory and antimicrobial agents. Its unique chemical structure and demonstrated biological activities position it as a valuable candidate for further investigation. Continued research efforts will be essential to translate these findings into clinically viable therapeutics, addressing unmet medical needs in infectious and inflammatory diseases.
2680562-00-7 (2-{(prop-2-en-1-yloxy)carbonylamino}-2-(1,2-thiazol-5-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)